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Compound of Interest

Compound Name: Aniline;benzoic acid

Cat. No.: B14862804

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the synthesis of benzanilide via the

Schotten-Baumann reaction and its subsequent characterization using 1H NMR spectroscopy.

It includes expected chemical shifts, coupling constants, and peak assignments to facilitate the

identification and purity assessment of the final product.

Introduction
Benzanilide is a chemical compound with the formula C₆H₅C(O)NHC₆H₅. It is a key structural

motif found in numerous biologically active compounds and serves as a versatile intermediate

in organic synthesis. Accurate characterization of the benzanilide product is crucial to ensure

its identity and purity for subsequent applications. 1H NMR (Proton Nuclear Magnetic

Resonance) spectroscopy is a powerful analytical technique that provides detailed information

about the molecular structure of a compound. This application note outlines the synthesis of

benzanilide and the interpretation of its 1H NMR spectrum.

Experimental Protocols
Synthesis of Benzanilide (Schotten-Baumann Reaction)
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This protocol describes the synthesis of benzanilide from aniline and benzoyl chloride.[1][2][3]

Materials:

Aniline (2.5 mL, 2.6 g)

10% Aqueous Sodium Hydroxide (NaOH) solution (25 mL)

Benzoyl chloride (3.5 mL)

Ethanol (for recrystallization)

Distilled water

Erlenmeyer flask (100 mL) with a stopper

Buchner funnel and filter paper

Beakers

Graduated cylinders

Magnetic stirrer and stir bar (optional)

Procedure:

In a 100 mL Erlenmeyer flask, combine 2.5 mL of aniline and 25 mL of 10% aqueous NaOH

solution.

Stopper the flask and shake vigorously for 10-15 minutes.

Carefully add 3.5 mL of benzoyl chloride to the mixture in small portions while continuing to

shake.

After the addition is complete, stopper the flask again and shake for another 15-20 minutes.

A white solid precipitate of crude benzanilide will form.

Filter the crude product using a Buchner funnel and wash the solid with cold distilled water to

remove any unreacted starting materials and salts.
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Recrystallize the crude benzanilide from hot ethanol to obtain the purified product.

Dry the purified crystals and determine the melting point (expected: 161-163 °C).

1H NMR Sample Preparation
Materials:

Purified benzanilide

Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)

NMR tube

Pipette

Procedure:

Dissolve 5-10 mg of the purified benzanilide in approximately 0.6-0.7 mL of deuterated

solvent (e.g., CDCl₃) in a clean, dry vial.

Transfer the solution to an NMR tube.

Place the NMR tube in the NMR spectrometer for analysis.

Data Presentation: 1H NMR Data for Benzanilide
The following table summarizes the expected 1H NMR spectral data for benzanilide in CDCl₃.
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Signal
Assignment

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

NH 7.82 br s - 1H

Aromatic CH

(ortho to C=O)
7.86 d 7.0 2H

Aromatic CH

(ortho to NH)
7.64 d 8.2 2H

Aromatic CH

(para to C=O)
7.55 t 7.5 1H

Aromatic CH

(meta to C=O)
7.49 t 7.5 2H

Aromatic CH

(meta to NH)
7.38 t 7.8 2H

Aromatic CH

(para to NH)
7.16 t 7.2 1H

br s = broad singlet, d = doublet, t = triplet

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the synthesis and characterization of

benzanilide.
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Caption: Experimental workflow for the synthesis and 1H NMR characterization of benzanilide.

Discussion
The 1H NMR spectrum of benzanilide provides distinct signals for the amide proton and the

aromatic protons. The amide proton (NH) typically appears as a broad singlet around 7.82

ppm. The aromatic region (7.1-7.9 ppm) can be complex due to the presence of two different

phenyl rings. The protons on the benzoyl ring are generally shifted downfield compared to

those on the aniline ring due to the electron-withdrawing effect of the carbonyl group. The ortho

protons to the carbonyl group appear as a doublet around 7.86 ppm, while the ortho protons to

the amide group appear as a doublet around 7.64 ppm. The remaining meta and para protons

appear as triplets between 7.16 and 7.55 ppm. The integration of the peaks should correspond

to the number of protons in each environment, confirming the structure of the synthesized

benzanilide.

Disclaimer: This application note is for informational purposes only. Researchers should always

follow appropriate laboratory safety procedures and consult relevant safety data sheets (SDS)

before handling any chemicals. The experimental conditions may need to be optimized for

specific laboratory setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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